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Compound of Interest

Compound Name:
6-Chloro-5-methylpyridine-2-

carbonitrile

Cat. No.: B1456811 Get Quote

Chemical Identity and Physicochemical
Properties
6-Chloro-5-methylpyridine-2-carbonitrile is a substituted pyridine derivative characterized by

the presence of a chloro, a methyl, and a nitrile group attached to the core aromatic ring. These

functional groups impart specific reactivity and properties that make it a valuable precursor in

multi-step synthesis.

Chemical Structure and Core Identifiers
The unique arrangement of its functional groups dictates its chemical behavior, particularly the

susceptibility of the chlorine atom at the 2-position to nucleophilic displacement.

IUPAC Name: 6-chloro-5-methyl-2-pyridinecarbonitrile[3]

CAS Number: 875293-89-3[3][4][5]

Molecular Formula: C₇H₅ClN₂[3][4]

SMILES: CC1=C(Cl)N=C(C=C1)C#N[4]

InChI Key: XUAHTIHTHZLYFK-UHFFFAOYSA-N[3]
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6-Chloro-5-methylpyridine-2-carbonitrile

C2-Chloro Site
(Primary Reaction Hub)

Nucleophilic Aromatic
Substitution (SNAr)

C6-Nitrile Site
(Functional Group Transformation)

Hydrolysis / Reduction

Pyridine Ring
(Core Scaffold)

Core for Derivatization

Figure 2: Key Reactivity Sites

1. Reaction Setup
(Substrate in Anhydrous DMF

under N₂)

2. Reagent Addition
(Add K₂CO₃, then Benzylamine)

3. Heating & Monitoring
(Heat to 80-100 °C, Monitor by TLC)

4. Aqueous Workup
(Quench with H₂O, Extract with EtOAc)

5. Purification
(Dry, Concentrate, Column Chromatography)

Final Product
(6-(benzylamino)-5-methylpicolinonitrile)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

